1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-

• IUPAC Name: 8-(oxan-2-yloxy)octan-1-ol
• InChI: InChI=1S/C13H26O3/c14-10-6-3-1-2-4-7-11-15-13-9-5-8-12-16-13/h13-14H,1-12H2
• InChI Key: YFDGPXJJUSYWRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)OCCCCCCCCO
• Molecular Formula: C13H26O3
• DSSTOX Substance ID: DTXSID30450514
• Molecular Weight: 230.34 g/mol
• CAS RN: 51326-52-4

Description

Synthesis Analysis

The synthesis of compounds similar to “1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-” often involves the use of tetrahydropyran (THP) derivatives. Specifically, the 2-tetrahydropyranyl (THP) group is a common protecting group for alcohols. Alcohols react with 3,4-dihydropyran to give 2-tetrahydropyranyl ethers. These ethers are resilient to a variety of reactions.

Molecular Structure Analysis

The molecular structure of “1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-” consists of a saturated six-membered ring containing five carbon atoms and one oxygen atom. This structure is similar to that of tetrahydropyran.

Physical And Chemical Properties Analysis

“1-Octanol, 8-[(tetrahydro-2H-pyran-2-yl)oxy]-” is a colorless, oily liquid. It has a molecular formula of C13H26O3 and a molecular weight of 230.34 g/mol.

Synthesis routes and methods I

Procedure details

The synthesis of compound I, the major component of the attractant composition of the invention is illustrated in FIG. 1. In brief, 1,8-octanediol is reacted with dihydropyran in dichloromethane catalyzed by hydrochloric acid to give 8-[(tetrahydro-2H-pyran-2-yl)oxy]-1-octanol, which is reacted with pyridinium chlorochromate to give 8-[(tetrahydro-2H-pyran-2-yl)oxy]octanal (A). The octanal (A) is then reacted with diethylcyanomethylphosphate and sodium hydride to produce 10-[(tetrahydro-2H-pyran-2-yl)oxy]-2-decenitrile (B). Diisobutylaluminum hydride reduces the nitrile (B) to an imine which upon hydrolysis yields the aldehyde (C). Wittig coupling of (C) with n-pentyl triphenylphosphorane gives the mixture of conjugated dienes (D) which upon hydrolysis and acetylation give the two isomeric pentadecadien-1-ol acetates (E). The (E,E)-8,10-isomer is removed by Diels-Alder reaction with tetracyanoethylene to give pure (E,Z)-8,10-pentadecadien- 1-ol acetate (I). A detailed description of the synthesis of I is given in Example 4, below.

Synthesis routes and methods II

Procedure details

1,8-Octanediol (16.8 g) (115 mmol) and 4.83 g of dihydropyran (57.5 mmol) in 1400 ml of dichloromethane containing 5 drops of concentrated HCl were stirred for 2 hours. Then 10 g of NaHCO3 were stirred in and the solution was filtered. Dichloromethane was removed with a rotary evaporator, and the resulting residue was triturated with pentane; the undissolved solid was 1,8-octanediol. The solid was filtered from the pentane solution, and the pentane was removed with a rotary evaporator to give 13.2 g (99.8%) of crude product oil.